Cas no 385387-73-5 (7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 385387-73-5
• MF: C₂₁H₂₀N₄O₂S
• MW: 392.474102973938
• CID: 3049725
• PubChem ID: 1071320
• Update Time: 2025-06-11

7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-3-methyl-8-((3-methylbenzyl)thio)-1H-purine-2,6(3H,7H)-dione
• 385387-73-5
• 7-benzyl-3-methyl-8-[(3-methylphenyl)methylsulfanyl]purine-2,6-dione
• 7-benzyl-3-methyl-8-[(3-methylbenzyl)sulfanyl]-3,7-dihydro-1H-purine-2,6-dione
• AKOS000723991
• F1167-0133
• Oprea1_758403
• WAY-310749
• AB00673543-01
• 7-benzyl-3-methyl-8-((3-methylbenzyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• 648-604-9
• 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C21H20N4O2S/c1-14-7-6-10-16(11-14)13-28-21-22-18-17(19(26)23-20(27)24(18)2)25(21)12-15-8-4-3-5-9-15/h3-11H,12-13H2,1-2H3,(H,23,26,27)
• InChI Key： BGJOAPPEBMJSCK-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1)C1=NC2=C(C(NC(N2C)=O)=O)N1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 392.13069707g/mol
• Monoisotopic Mass: 392.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 583
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 92.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione and Its Significance in Modern Chemical Biology

The compound with the CAS number 385387-73-5, identified as 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, represents a fascinating molecule in the realm of chemical biology. This heterocyclic compound belongs to the purine family, a class of nitrogenous bases that are integral to nucleic acid structures and have garnered significant attention for their pharmacological properties. The structural complexity of this molecule, characterized by its benzyl, methyl, and phenylmethylsulfanyl substituents, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione structure is notable for its potential biological activity. The presence of multiple aromatic rings and functional groups suggests a high degree of versatility in interactions with biological targets. Specifically, the methylsulfanyl moiety at the 8-position is particularly intriguing as it introduces a sulfur atom that can engage in various chemical reactions and biological processes. This feature has been exploited in medicinal chemistry to modulate binding affinities and selectivity in drug design.

Recent advancements in computational chemistry have enabled more precise modeling of how such complex molecules interact with biological systems. The 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been subjected to virtual screening against various protein targets to identify potential therapeutic applications. These studies have highlighted its interaction potential with enzymes involved in metabolic pathways and signaling cascades relevant to diseases such as cancer and inflammation.

In the context of oncology research, purine derivatives have shown promise as inhibitors of kinases and other enzymes that drive tumor growth. The benzyl and methyl substituents in the 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione molecule contribute to its ability to mimic natural purines while introducing modifications that enhance binding specificity. Preliminary experimental data suggest that this compound can disrupt aberrant signaling pathways by competing with endogenous purines for enzyme binding sites.

The tetrahydro-1H-purine core of the molecule is particularly noteworthy for its structural flexibility. This scaffold allows for conformational adjustments that can optimize interactions with biological targets. Additionally, the 2,6-dione functional group provides a site for further chemical modification, enabling the synthesis of analogs with tailored properties. Such modifications are crucial for improving pharmacokinetic profiles and reducing off-target effects.

One of the most exciting aspects of this compound is its potential as a scaffold for developing novel therapeutics. The combination of aromatic rings and sulfur-containing groups creates multiple sites for interaction with biological molecules. This has led to interest in exploring its use as a lead compound for drug development programs targeting neurological disorders. Studies have begun to investigate its effects on neurotransmitter systems and its potential as an adjunct therapy for conditions characterized by impaired neuronal function.

The synthesis of 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct such intricate molecules more efficiently than ever before. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in assembling the various aromatic components of this compound.

Evaluation of the compound's pharmacological properties has been ongoing since its discovery. Initial assays have focused on assessing its cytotoxicity against various cell lines and identifying any potential toxicities that might limit its therapeutic utility. These studies are essential for ensuring safety before moving into clinical trials. The results thus far have been encouraging, showing modest toxicity at higher concentrations but promising activity against several cancer cell lines.

The role of computational modeling in understanding the behavior of complex molecules like 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione cannot be overstated. Molecular dynamics simulations have provided insights into how this compound binds to target proteins at an atomic level. These simulations help predict binding affinities and identify key interactions that contribute to its biological activity. Such information is invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and selectivity.

Future directions for research on this compound include exploring its mechanism of action in greater detail. Understanding how it interacts with biological targets at a molecular level will provide critical insights into its therapeutic potential. Additionally, efforts are underway to develop more efficient synthetic routes that could facilitate large-scale production if clinical development proceeds successfully.

The integration of machine learning techniques into drug discovery has also opened new avenues for investigating compounds like 7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Predictive models can help identify optimal modifications based on structural features correlated with biological activity. This approach accelerates the process of lead optimization by narrowing down candidates that are most likely to succeed in subsequent stages of drug development.

In conclusion,7-benzyl-3-methyl-8-{(3-methylphenyl)methylsulfanyl}-2,3-hydroxytetrahydropyrimidinone CAS no 38538773 5 represents a significant advancement in chemical biology with substantial potential for therapeutic applications. Its complex structure offers multiple opportunities for interaction with biological targets while remaining amenable to synthetic modification through advanced methodologies including computational chemistry modeling machine learning techniques which continue accelerating progress toward novel treatments addressing complex diseases.